Cas no 773132-64-2 (3-4-(methoxycarbonyl)-5-methylfuran-2-ylprop-2-enoic Acid)

• Product Name: 3-4-(methoxycarbonyl)-5-methylfuran-2-ylprop-2-enoic Acid
• CAS No: 773132-64-2
• MF: C₁₀H₁₀O₅
• MW: 210.183403491974
• MDL: MFCD06205798
• CID: 5055418
• PubChem ID: 9102272
• Update Time: 2025-11-01

3-4-(methoxycarbonyl)-5-methylfuran-2-ylprop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-[4-(methoxycarbonyl)-5-methylfuran-2-yl]prop-2-enoic acid
• (E)-3-(4-methoxycarbonyl-5-methylfuran-2-yl)prop-2-enoic acid
• HMS1773C19
• trans-3-[4-(methoxycarbonyl)-5-methyl-fur-2-yl]acrylic acid
• 3-4-(methoxycarbonyl)-5-methylfuran-2-ylprop-2-enoic Acid

• MDL： MFCD06205798
• Inchi： 1S/C10H10O5/c1-6-8(10(13)14-2)5-7(15-6)3-4-9(11)12/h3-5H,1-2H3,(H,11,12)/b4-3+
• InChI Key： YSASBCPSKJYHQL-ONEGZZNKSA-N
• SMILES： O1C(/C=C/C(=O)O)=CC(C(=O)OC)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 284
• XLogP3: 1.2
• Topological Polar Surface Area: 76.7

Experimental Properties

• Color/Form: NA
• Flash Point: 204.9±28.7 °C

3-4-(methoxycarbonyl)-5-methylfuran-2-ylprop-2-enoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on 3-4-(methoxycarbonyl)-5-methylfuran-2-ylprop-2-enoic Acid

Comprehensive Overview of 3-4-(methoxycarbonyl)-5-methylfuran-2-ylprop-2-enoic Acid (CAS No. 773132-64-2)

3-4-(methoxycarbonyl)-5-methylfuran-2-ylprop-2-enoic Acid (CAS No. 773132-64-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by a furan ring and a prop-2-enoic acid moiety, serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of novel anti-inflammatory and antimicrobial agents. The presence of the methoxycarbonyl group enhances its reactivity, making it a valuable building block for more complex molecules.

In recent years, the demand for furan-based compounds like 3-4-(methoxycarbonyl)-5-methylfuran-2-ylprop-2-enoic Acid has surged, driven by their eco-friendly profile and biodegradability. This aligns with the growing global emphasis on green chemistry and sustainable manufacturing practices. The compound's CAS No. 773132-64-2 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research. Its molecular structure, which includes a conjugated double bond system, also makes it a candidate for studies in photochemistry and material science.

One of the most frequently asked questions about 3-4-(methoxycarbonyl)-5-methylfuran-2-ylprop-2-enoic Acid revolves around its synthesis and purification methods. Optimizing the yield and purity of this compound is critical for industrial applications, and recent advancements in catalytic processes have significantly improved its scalability. Additionally, its stability under various pH conditions and thermal resistance are topics of ongoing research, particularly for applications in controlled-release formulations and biodegradable polymers.

The compound's potential in biomedical applications is another hot topic. Studies suggest that derivatives of 3-4-(methoxycarbonyl)-5-methylfuran-2-ylprop-2-enoic Acid may exhibit antioxidant properties, which could be leveraged in therapies for oxidative stress-related diseases. Its compatibility with biocompatible matrices also opens doors for use in drug delivery systems. These attributes make it a compound of interest for researchers focusing on personalized medicine and targeted therapies.

From an industrial perspective, CAS No. 773132-64-2 is often discussed in the context of high-value chemical intermediates. Its role in the synthesis of flavor and fragrance compounds is particularly noteworthy, as the furan ring contributes to unique olfactory properties. Furthermore, its application in crop protection agents highlights its importance in modern agriculture, where there is a constant need for safer and more effective alternatives to traditional pesticides.

In conclusion, 3-4-(methoxycarbonyl)-5-methylfuran-2-ylprop-2-enoic Acid (CAS No. 773132-64-2) is a multifaceted compound with broad applicability across multiple industries. Its structural features, combined with its eco-friendly potential, position it as a key player in the future of sustainable chemistry. As research continues to uncover new uses for this molecule, its significance in both academic and industrial settings is expected to grow exponentially.